4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10F2O4/c1-21-15(20)10-4-2-8(7-13(10)17)11-6-9(14(18)19)3-5-12(11)16/h2-7H,1H3,(H,18,19)
• InChI Key: GCVJSPQREIOGKM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)F
• Molecular Formula: C15H10F2O4
• DSSTOX Substance ID: DTXSID20691494
• Molecular Weight: 292.23 g/mol
• CAS RN: 1261955-25-2

Description

4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (4F3F4MCPBA) is a versatile reagent used in a variety of laboratory experiments. It is an aromatic carboxylic acid that is used as a building block for many organic synthesis reactions, and has been studied for its potential applications in scientific research, including drug development.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as a hydrogen-bond donor, allowing it to interact with other molecules in the process of forming a desired product. It is also believed to act as an acid catalyst, allowing it to facilitate the formation of certain products by protonating certain functional groups.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it has been shown to have some effects on certain biochemical pathways, including the inhibition of certain enzymes involved in the metabolism of drugs. It has also been shown to have some effects on the expression of certain genes, suggesting that it may have some effects on cellular processes.

Advantages and Limitations for Lab Experiments

The use of 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and can be used in a variety of reactions with a wide range of substrates. It is also relatively stable and can be stored for extended periods of time without significant degradation. However, there are some limitations to its use. It is relatively toxic, and must be handled with care, and it can react with certain functional groups, which can lead to undesired side reactions.

Future Directions

The potential future directions for research involving 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% are numerous. Some potential areas of research include the development of novel synthetic methods utilizing 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, the investigation of its potential applications in drug development, and the study of its biochemical and physiological effects. Additionally, further research into its mechanism of action and its potential toxicity could lead to the development of safer and more effective reagents for use in lab experiments.

Synthesis Methods

The synthesis of 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is a relatively simple process that involves the condensation of 4-fluoro-3-methoxybenzaldehyde with 3-fluoro-4-methoxybenzoic acid, followed by hydrolysis of the resulting intermediate. The reaction is carried out in anhydrous ethanol at room temperature and can be completed in a few hours. The reaction yields 95% pure 4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%.

Scientific Research Applications

4-Fluoro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is a versatile reagent that has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of drugs and other biologically active compounds, and has been studied for its potential applications in drug development. It has also been used in the synthesis of peptides and other peptidomimetics, and has been studied for its potential applications in the development of novel therapeutics.